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Compound of Interest

Compound Name: Scandium chloride

CAS No.: 17775-46-1

Cat. No.: B1249158

Get Quote

This document provides critical safety protocols and logistical information for researchers,

scientists, and drug development professionals working with Scandium chloride (ScCl₃). The

following guidelines are designed to ensure safe handling, storage, and disposal, minimizing

risks of exposure and environmental contamination.

Quantitative Safety Data Summary
The following table summarizes the essential safety measures, personal protective equipment,

and emergency procedures for handling Scandium chloride.
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Aspect Guideline Details

Exposure Controls & PPE Eye/Face Protection

Always wear approved safety

glasses with side shields,

safety goggles, or a face

shield.[1]

Skin Protection

Chemical-resistant gloves are

required.[1][2] Long-sleeved

clothing should be worn.[3]

Respiratory Protection

If ventilation is inadequate or

dust is generated, a NIOSH-

approved N95 dust mask or

respirator should be worn.[1][4]

Engineering Controls

Handle in a well-ventilated

area, preferably within an

efficient fume hood to minimize

dust and vapor exposure.[1][2]

[5]

First Aid Measures Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes, including

under the eyelids.[1][3][6] Seek

immediate medical attention.

[1]

Skin Contact

Wash the affected area with

plenty of soap and water.[6]

Remove contaminated

clothing.[1][6] If irritation

occurs or persists, seek

medical advice.[1][7]

Inhalation Move the victim to fresh air.[1]

[6] If breathing is difficult,

provide artificial respiration.[6]

Seek immediate medical
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assistance if respiratory

problems occur.[1]

Ingestion

Rinse mouth with water.[2][3]

Do NOT induce vomiting.[2]

Give water to drink only if the

person is conscious.[1] Seek

immediate medical attention.

[1]

Handling & Storage Handling

Avoid generating dust.[1][7] Do

not breathe dust.[6] Avoid

contact with skin and eyes.[6]

[8] Use in a well-ventilated

area and keep containers

tightly closed when not in use.

[6][7]

Storage

Store in a tightly sealed

container in a cool, dry, and

well-ventilated area.[1][5][9]

Scandium chloride is

hygroscopic and should be

protected from moisture.[1][3]

[5][10] Store away from

incompatible materials like

strong oxidizing agents.[5][6]

Accidental Release Spill Cleanup

For small spills, avoid raising

dust by mixing with inert

material like sand or

vermiculite before sweeping

up.[1] Use dry clean-up

procedures; do not use air

hoses.[7] For large spills,

evacuate the area and ensure

adequate ventilation.[11]

Environmental
Prevent spillage from entering

drains or waterways.[1][7]
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Disposal Waste Disposal

Dispose of contents and

containers in accordance with

local, state, and federal

regulations at an approved

waste disposal plant.[1][6]

Detailed Protocol for Safe Handling of Scandium
Chloride
This protocol outlines the step-by-step procedure for safely using Scandium chloride in a

laboratory setting.

1. Preparation and Pre-Handling Check:

Step 1.1: Confirm that the safety shower and eyewash station are accessible and
operational.
Step 1.2: Don all required Personal Protective Equipment (PPE) as specified in the table
above: safety goggles, chemical-resistant gloves, and a lab coat. If working outside a fume
hood, a respirator is necessary.[1][4]
Step 1.3: Ensure the chemical fume hood is functioning correctly.
Step 1.4: Prepare all necessary equipment (spatulas, weigh boats, glassware) and have
waste containers properly labeled and accessible.

2. Handling and Experimental Procedure:

Step 2.1: Conduct all manipulations of Scandium chloride powder inside a certified
chemical fume hood to control dust.[1][5]
Step 2.2: Since the material is hygroscopic, handle it quickly and efficiently to minimize
exposure to air.[1][10] Store in a desiccator when not in immediate use.[10]
Step 2.3: Use a spatula to carefully transfer the powder. Avoid any actions that could
generate dust, such as dropping or vigorous shaking.[1][7]
Step 2.4: Keep the container tightly closed when not in use.[5][6]

3. Post-Handling and Cleanup:

Step 3.1: Decontaminate all equipment used.
Step 3.2: Carefully wipe down the work surface within the fume hood.
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Step 3.3: Dispose of any contaminated disposable materials (e.g., weigh boats, gloves) in
the designated hazardous waste container.
Step 3.4: Remove PPE in the correct order to avoid cross-contamination. Wash hands
thoroughly with soap and water after handling is complete.[2]

Operational Workflow and Emergency Plan
The following diagram illustrates the logical workflow for handling Scandium chloride and the

appropriate response to accidental exposure.

Start: Prepare for Handling
1. Pre-Handling Check

- Verify safety equipment
- Don appropriate PPE

End: Procedure Complete

End: Emergency Handled

2. Chemical Handling
- Work in fume hood

- Minimize dust generation

3. Post-Handling
- Decontaminate area

- Dispose of waste

Accidental Spill

Personal Exposure

Spill Response
- Evacuate if large

- Contain with inert material
- Clean and dispose

Action

First Aid Measures
- Skin: Wash with water
- Eyes: Flush for 15 min

- Inhalation: Move to fresh air

Action

Post-Cleanup

Seek Medical AttentionIf symptoms persist

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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